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Compound of Interest

Compound Name: 2-Hydroxy-4-methyl-5-nitropyridine

Cat. No.: B1296462

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the proper
disposal of 2-Hydroxy-4-methyl-5-nitropyridine. Adherence to these procedures is critical for
ensuring laboratory safety, regulatory compliance, and environmental protection.

Immediate Safety and Hazard Summary

2-Hydroxy-4-methyl-5-nitropyridine is a chemical compound that requires careful handling
due to its potential hazards. It is classified as harmful if swallowed, in contact with skin, or
inhaled.[1][2] It can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2][3] Therefore, all handling and disposal procedures must be conducted with
appropriate personal protective equipment in a well-ventilated area.

Key Hazards:
e Harmful if swallowed, inhaled, or in contact with skin.[1][2]
o Causes skin and serious eye irritation.[1][2][3]

o May cause respiratory irritation.[1][3]

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-
Hydroxy-4-methyl-5-nitropyridine waste.

1. Personal Protective Equipment (PPE):

Before handling the chemical waste, ensure you are wearing the appropriate PPE:
o Eye Protection: Chemical safety goggles or glasses are mandatory.[1][2]

e Hand Protection: Wear compatible, chemical-resistant gloves.[1][2]

» Body Protection: A lab coat must be worn.[1]

o Respiratory Protection: If there is a risk of generating dust, use a dust respirator.[1] All waste
handling should ideally be performed within a certified chemical fume hood.

2. Waste Collection and Containerization:

o Collect waste 2-Hydroxy-4-methyl-5-nitropyridine and any contaminated materials (e.g.,
absorbent pads, gloves, weighing paper) in a designated, leak-proof, and sealable container
that is chemically compatible.[1][4]

e The container should be clearly labeled.
3. Labeling of Waste Containers:

Immediately and clearly label the waste container with:

The words "Hazardous Waste".

The full chemical name: "2-Hydroxy-4-methyl-5-nitropyridine".

An indication of its hazards (e.g., "Harmful," "Irritant™).

4. Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated, well-ventilated hazardous
waste accumulation area.[1][5]
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o Keep the container tightly closed.[1][2][5]

» Store away from incompatible materials.

5. Spill and Emergency Procedures:

In the event of a spill:

Alert personnel in the area.[1][4]

o For minor spills, clean up immediately, avoiding dust generation.[1] Use dry clean-up
procedures and place the material in a sealed container for disposal.[1][4]

o For major spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department or emergency response team.[1][4]

o Prevent spilled material from entering drains or water courses.[1][4] If contamination of
drains or waterways occurs, advise Emergency Services.[1][4]

6. Professional Disposal:

o The final disposal of 2-Hydroxy-4-methyl-5-nitropyridine must be conducted by a licensed
hazardous waste disposal company or your institution's EHS department.[1]

» Dispose of the contents and container to an authorized hazardous or special waste collection
point in accordance with local regulations.[1][2]

o Prohibited Actions: Never dispose of this chemical down the drain or in regular trash.[6][7]

Quantitative Data Summary

No specific quantitative data for disposal (e.g., concentration limits for sewer disposal) is
available in the provided search results. All waste containing 2-Hydroxy-4-methyl-5-
nitropyridine should be treated as hazardous waste.
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Parameter Value Reference
Melting Point 186-190 °C [31[8]
Physical State Solid, Crystalline Powder [2][3]

Color Yellow to orange [2]

Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 2-Hydroxy-4-methyl-5-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Safe Disposal of 2-Hydroxy-4-methyl-5-nitropyridine: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296462#2-hydroxy-4-methyl-5-nitropyridine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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